rac-4-[(3aR,4S,9bS)-6,8-dichloro-3H,3aH,4H,5H,9bH-cyclopenta[c]quinolin-4-yl]benzoic acid

• CAS No.: 2679950-68-4
• Molecular Formula: C19H15Cl2NO2
• Molecular Weight: 360.2

Description

The compound rac-4-[(3aR,4S,9bS)-6,8-dichloro-3H,3aH,4H,5H,9bH-cyclopenta[c]quinolin-4-yl]benzoic acid is a synthetic organic compound known for its diverse applications in scientific research. It is characterized by its complex structure that includes a quinoline backbone and a dichlorinated cyclopentane ring. This compound is particularly noted for its potential in medicinal chemistry due to its bioactive properties.

Preparation Methods

Synthetic Routes and Reaction Conditions:

The synthesis of rac-4-[(3aR,4S,9bS)-6,8-dichloro-3H,3aH,4H,5H,9bH-cyclopenta[c]quinolin-4-yl]benzoic acid typically involves multi-step organic reactions. The quinoline backbone is usually constructed through a Friedländer synthesis, which involves the condensation of 2-aminobenzophenone with an appropriate ketone. The dichlorinated cyclopentane ring can be introduced via a sequence of halogenation reactions.

Industrial Production Methods:

On an industrial scale, the synthesis might involve optimized conditions for scalability, such as the use of continuous flow reactors to improve the efficiency of each step and minimize waste. Specific reaction conditions such as temperature, pressure, and catalysts can vary depending on the desired yield and purity of the final product.

Chemical Reactions Analysis

Types of Reactions:

• Oxidation: This compound can undergo oxidation reactions where the cyclopentane ring may be oxidized to introduce additional functional groups.

• Reduction: The quinoline moiety can be reduced under specific conditions, leading to various reduced forms that may have different biological activities.

• Substitution: Chlorine atoms in the dichlorinated ring can participate in nucleophilic substitution reactions to introduce other substituents.

Common Reagents and Conditions:

• Oxidation reactions often require oxidizing agents such as potassium permanganate or chromium trioxide.

• Reduction reactions can be facilitated by reducing agents like lithium aluminum hydride or catalytic hydrogenation.

• Substitution reactions usually involve nucleophiles such as thiols, amines, or alkoxides, with appropriate solvents and temperatures to control the reaction kinetics.

Major Products Formed:

The major products from these reactions depend on the reagents and conditions used but often result in functional derivatives of the original compound with potential new applications or improved properties.

Scientific Research Applications

In Chemistry:

The compound is used as a precursor for the synthesis of more complex molecules in medicinal chemistry and organic synthesis.

In Biology and Medicine:

Due to its bioactive nature, rac-4-[(3aR,4S,9bS)-6,8-dichloro-3H,3aH,4H,5H,9bH-cyclopenta[c]quinolin-4-yl]benzoic acid is studied for its potential as a therapeutic agent. It can act on specific biological pathways, making it a candidate for drug development targeting diseases such as cancer, bacterial infections, and inflammatory conditions.

In Industry:

Its unique structure and reactivity profile make it suitable for the development of new materials with specialized properties, such as polymers or coatings.

Mechanism of Action

The compound exerts its effects through interactions with molecular targets in biological systems. It may bind to enzymes or receptors, influencing pathways involved in cell proliferation, apoptosis, or immune responses. The detailed mechanism often involves studying its binding affinities, kinetics, and downstream effects on cellular functions.

Comparison with Similar Compounds

• 4-chloroquinoline: A simpler analog used in antimalarial drugs.

• 4-hydroxyquinoline: Known for its use in the synthesis of metal chelators and antibiotics.

• Quinolone: A broader class of compounds used in antibacterial agents.

Each of these compounds has unique properties and applications, but rac-4-[(3aR,4S,9bS)-6,8-dichloro-3H,3aH,4H,5H,9bH-cyclopenta[c]quinolin-4-yl]benzoic acid is distinguished by its specific structural elements and potential for versatile applications in research and industry.